Cas no 2091789-70-5 (2,2-difluoro-1-2-fluoro-3-(trifluoromethyl)phenylethan-1-amine)

• Product Name: 2,2-difluoro-1-2-fluoro-3-(trifluoromethyl)phenylethan-1-amine
• CAS No: 2091789-70-5
• MF: C₉H₇F₆N
• MW: 243.149003267288
• CID: 6178375
• PubChem ID: 131402880
• Update Time: 2025-07-02

2,2-difluoro-1-2-fluoro-3-(trifluoromethyl)phenylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-1-2-fluoro-3-(trifluoromethyl)phenylethan-1-amine
• EN300-1973630
• 2091789-70-5
• 2,2-difluoro-1-[2-fluoro-3-(trifluoromethyl)phenyl]ethan-1-amine

• Inchi： 1S/C9H7F6N/c10-6-4(7(16)8(11)12)2-1-3-5(6)9(13,14)15/h1-3,7-8H,16H2
• InChI Key： XRPVJPAPVNWDMH-UHFFFAOYSA-N
• SMILES： FC1C(C(F)(F)F)=CC=CC=1C(C(F)F)N

Computed Properties

• Exact Mass: 243.04826820g/mol
• Monoisotopic Mass: 243.04826820g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26Ų

Additional information on 2,2-difluoro-1-2-fluoro-3-(trifluoromethyl)phenylethan-1-amine

Comprehensive Analysis of 2,2-Difluoro-1-(2-Fluoro-3-(Trifluoromethyl)Phenyl)Ethan-1-Amine (CAS No. 2091789-70-5)

The compound 2,2-difluoro-1-(2-fluoro-3-(trifluoromethyl)phenyl)ethan-1-amine (CAS No. 2091789-70-5) is a fluorinated aromatic amine with significant potential in pharmaceutical and agrochemical applications. Its unique structure, featuring multiple fluorine substituents, enhances its metabolic stability and bioavailability, making it a subject of growing interest in drug discovery. Researchers are increasingly exploring its role as a building block for bioactive molecules, particularly in the development of small-molecule inhibitors targeting enzymes and receptors.

In recent years, the demand for fluorinated compounds like 2,2-difluoro-1-amine derivatives has surged due to their ability to modulate electronic and steric properties. This compound's trifluoromethyl group and difluoroethylamine moiety contribute to its lipophilicity, a critical factor in optimizing drug permeability. Industry professionals frequently search for terms such as "fluorine in drug design" and "CAS 2091789-70-5 applications," reflecting its relevance in modern medicinal chemistry.

The synthesis of 2,2-difluoro-1-(2-fluoro-3-(trifluoromethyl)phenyl)ethan-1-amine involves multi-step organic transformations, including halogenation and amination reactions. Its high purity and structural specificity are essential for reproducibility in research. Analytical techniques like NMR spectroscopy and HPLC-MS are commonly employed to validate its identity, addressing frequent queries such as "how to characterize fluorinated amines" and "quality control for CAS 2091789-70-5."

Beyond pharmaceuticals, this compound is investigated for its potential in material science, particularly in designing fluoropolymer precursors. Its thermal stability and resistance to degradation align with trends in sustainable chemistry, a hot topic among researchers. Searches for "eco-friendly fluorinated materials" and "green synthesis of amines" highlight the intersection of this compound with environmental innovation.

Safety and handling protocols for 2,2-difluoro-1-amine derivatives emphasize standard laboratory practices, given their non-hazardous classification under normal conditions. Regulatory compliance, especially concerning REACH and FDA guidelines, is a recurring concern for manufacturers, as seen in search trends like "CAS 2091789-70-5 regulatory status." Proper storage in anhydrous environments ensures long-term stability, a key consideration for industrial-scale applications.

In summary, 2,2-difluoro-1-(2-fluoro-3-(trifluoromethyl)phenyl)ethan-1-amine represents a versatile scaffold in synthetic chemistry. Its alignment with current trends—such as precision medicine, green chemistry, and high-performance materials—ensures its continued relevance. Future research may explore its utility in catalysis or bioconjugation, further expanding its industrial footprint.